2,6-Dichloro-isonicotinic acid butyl ester

• Molecular Formula: C10H11Cl2NO2
• Molecular Weight: 248.10 g/mol
• IUPAC Name: butyl 2,6-dichloropyridine-4-carboxylate
• InChI: InChI=1S/C10H11Cl2NO2/c1-2-3-4-15-10(14)7-5-8(11)13-9(12)6-7/h5-6H,2-4H2,1H3
• InChI Key: IRTJCXVCMCEKMH-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC(=NC(=C1)Cl)Cl

Description

2,6-Dichloro-isonicotinic acid butyl ester is a useful research compound. Its molecular formula is C10H11Cl2NO2 and its molecular weight is 248.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of 2,6-dichloropyridine-4-carboxylic acid (16 g) (CAS RN: [5398-44-7]) in n-butanol (150 mL) was added thionylchloride (9.1 mL) dropwise. The reaction mixture was heated to reflux for 1.5 hours, cooled to room temperature and then a saturated aqueous solution of NaHCO3 (160 mL) was added (pH˜7). The mixture was extracted with EtOAc (2×150 mL). The combined organic layers were washed with brine, dried over Na2SO4, filtered and concentrated in vacuo to give 2,6-dichloro-isonicotinic acid butyl ester (21.51 g) as crude product, which was directly subjected to the next step.